Cas no 2097900-74-6 (2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one
• CAS No: 2097900-74-6
• MF: C₂₁H₂₆ClN₃O₃
• MW: 403.90244436264
• CID: 5339086
• Update Time: 2025-06-15

2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)-2-methylpropan-1-one
• 2-(4-chlorophenoxy)-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-2-methylpropan-1-one
• 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one

• Inchi： 1S/C21H26ClN3O3/c1-14-12-15(2)24-20(23-14)27-18-6-5-11-25(13-18)19(26)21(3,4)28-17-9-7-16(22)8-10-17/h7-10,12,18H,5-6,11,13H2,1-4H3
• InChI Key： FHPCRPRGDBGXLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 515
• XLogP3: 4.3
• Topological Polar Surface Area: 64.599

Additional information on 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one

Chemical Profile of 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one (CAS No. 2097900-74-6)

2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one (CAS No. 2097900-74-6) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound features a combination of a chlorophenoxy group, a piperidine moiety, and a 4,6-dimethylpyrimidine substituent, which collectively contribute to its distinct chemical and pharmacological properties. This introduction aims to provide a comprehensive overview of the compound’s chemical characteristics, synthetic pathways, and the latest research findings that highlight its significance in medicinal chemistry.

The molecular structure of 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one is characterized by its high degree of functionalization. The presence of the 4-chlorophenoxy group introduces a hydrophobic aromatic ring with electron-withdrawing chlorine atoms, which can influence both the solubility and reactivity of the compound. The piperidine ring serves as a key pharmacophore in many drug candidates, contributing to favorable pharmacokinetic properties such as oral bioavailability and metabolic stability. Additionally, the 4,6-dimethylpyrimidine moiety adds another layer of complexity, potentially modulating interactions with biological targets through its nitrogen-rich heterocyclic system.

In terms of synthetic routes, the preparation of 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one involves multi-step organic transformations that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a halogenated aromatic compound with a piperidine derivative, followed by further functionalization with the 4,6-dimethylpyrimidine group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield in these transformations. The synthesis also benefits from modern purification methods like high-performance liquid chromatography (HPLC), ensuring the isolation of pure compounds for subsequent biological evaluation.

The pharmacological profile of 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-methylpropan-1-one has been extensively studied in recent years. Initial investigations have suggested that the compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Notably, preliminary in vitro studies have demonstrated its efficacy in modulating kinases and other signaling molecules that are implicated in cancer progression. The unique combination of structural features may also contribute to its ability to interact with multiple targets simultaneously, a property that is highly desirable in the development of next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin)-2yl)oxy]piperidin1-*yl]-*methylpropan* *1*-*one* (CAS No. 2097900* *74* *-)* with various protein targets. Molecular docking simulations have revealed that the compound can form stable interactions with key residues in enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These insights have guided experimental efforts to optimize the compound’s potency and selectivity further. Additionally, structure-based drug design approaches have been utilized to modify specific regions of the molecule while maintaining overall pharmacological activity.

The potential therapeutic applications of 2-(4-chlorophenoxy)-1-{3-[(4,6-dimethylpyrimidin)-2yl)oxy]piperidin1-*yl]-*methylpropan* *1*-*one* are currently under exploration across multiple disease areas. Given its kinase inhibitory properties, the compound shows promise in oncology research as an inhibitor of aberrantly activated signaling pathways that drive tumor growth. Furthermore, its ability to modulate inflammatory responses may make it relevant for treating autoimmune disorders and metabolic diseases. Clinical trials are underway to evaluate the safety and efficacy of derivatives inspired by this scaffold in human patients.

From a regulatory perspective, the development of new chemical entities like CAS No. 2097900* *74* *-* requires rigorous testing to ensure compliance with international guidelines for pharmaceutical safety and efficacy. Preclinical studies involving cell culture assays and animal models have been conducted to assess toxicological profiles and dosing regimens before human trials commence. These studies are critical for identifying potential side effects early in the development process and for determining appropriate dosage levels that maximize therapeutic benefits while minimizing risks.

The role of green chemistry principles has also been emphasized in the synthesis and application of CAS No. 2097900* *74* *-. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents without compromising yield or purity standards. Such approaches align with global initiatives aimed at promoting environmentally responsible pharmaceutical manufacturing practices while maintaining high standards for product quality.

In conclusion, CAS No 2097900 - 74 - 6 represents an intriguing example of how structural complexity can be leveraged to develop novel biologically active compounds with potential therapeutic value . Its unique combination o chlorophenoxy piperidine dimeth yl pyrimidine moieties offers multiple opportunities f exploration across diverse disease areas particularly oncology inflammation metabolism . Continued research into this molecule will likely uncover additional applications beyond those currently envisioned highlighting its significance within modern medicinal chemistry . p >